tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate
Overview
Description
Tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate (tB-CPZ-DC) is a chemical compound that has been studied for its potential applications in scientific research. It is a white crystalline solid with a molecular weight of 325.64 g/mol and a melting point of 165-167°C. tB-CPZ-DC is mainly used as an intermediate in organic synthesis and as a reagent in various biochemical and physiological experiments.
Scientific Research Applications
TB-CPZ-DC has been studied for its potential applications in scientific research. It has been used in a variety of biochemical and physiological experiments, including studies of enzyme inhibition, protein-protein interactions, and drug metabolism. It has also been used in studies of cell signaling pathways and gene regulation. Additionally, tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate has been used in studies of the structure and function of various proteins and enzymes.
Mechanism of Action
. It has a molecular weight of 298.77 . The compound is typically stored in an inert atmosphere at temperatures between 2-8°C .
As for the action environment, the efficacy and stability of any compound can be influenced by various environmental factors such as temperature, pH, and the presence of other compounds or enzymes. For instance, the compound is stored in an inert atmosphere to prevent reactions with other substances in the air .
Advantages and Limitations for Lab Experiments
The main advantage of using tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate in laboratory experiments is that it is relatively easy to synthesize and is stable in a wide range of conditions. Additionally, tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate is relatively non-toxic and has a low cost. However, there are some limitations to using tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate in laboratory experiments. For example, the compound is not very soluble in water, which can make it difficult to work with in aqueous solutions. Additionally, tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate can be difficult to remove from reaction mixtures, which can lead to contamination of other samples.
Future Directions
There are several potential future directions for research on tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate. For example, further studies could be conducted to better understand the mechanism of action of the compound and its effects on enzyme and protein activity. Additionally, further studies could be conducted to explore the potential applications of tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate in drug metabolism and gene regulation. Furthermore, further studies could be conducted to develop methods for the synthesis of tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate in a more efficient and cost-effective manner. Finally, further studies could be conducted to explore the potential toxicity of tert-Butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate and to develop methods for its safe and effective use in laboratory experiments.
properties
IUPAC Name |
tert-butyl 4-(3-chloropyrazin-2-yl)-1,4-diazepane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21ClN4O2/c1-14(2,3)21-13(20)19-8-4-7-18(9-10-19)12-11(15)16-5-6-17-12/h5-6H,4,7-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGRSALKNPVXCRP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCN(CC1)C2=NC=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21ClN4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101131500 |
Source
|
| Record name | 1,1-Dimethylethyl 4-(3-chloro-2-pyrazinyl)hexahydro-1H-1,4-diazepine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101131500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
651047-95-9 |
Source
|
| Record name | 1,1-Dimethylethyl 4-(3-chloro-2-pyrazinyl)hexahydro-1H-1,4-diazepine-1-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=651047-95-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl 4-(3-chloro-2-pyrazinyl)hexahydro-1H-1,4-diazepine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101131500 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[2-(4-bromophenyl)ethyl]oxolan-3-amine](/img/structure/B1471886.png)
![1-[3-Nitro-5-(trifluoromethyl)phenyl]ethylamine](/img/structure/B1471896.png)
![6-(Benzo[d][1,3]dioxol-5-yl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid](/img/structure/B1471897.png)
